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Compound of Interest |

Compound Name: 2-(Aminomethyl)phenol hcl
CAS No.: 1206675-01-5
Cat. No.: B3033810
Get Quote
. J

Executive Summary

2-(Aminomethyl)phenol (also known as 2-Hydroxybenzylamine or 2-HOBA) is a critical small
molecule scavenger of reactive dicarbonyl species (isolevuglandins), utilized extensively in
research regarding oxidative stress, hypertension, and atrial fibrillation. While the free base
(CAS 932-30-9) exhibits moderate aqueous solubility, the hydrochloride (HCI) salt form is
frequently synthesized to enhance bioavailability, stability, and dissolution kinetics in aqueous
media.

This guide provides a technical analysis of the solubility profile of 2-(Aminomethyl)phenol
HCI. It synthesizes literature data with fundamental medicinal chemistry principles to offer a
robust framework for solvent selection, recrystallization, and stock solution preparation.

Physicochemical Characterization

Understanding the solubility of 2-(Aminomethyl)phenol HCI requires analyzing its structural
moieties. The molecule contains two ionizable groups: a phenolic hydroxyl group and a primary
benzylic amine.
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Property Data / Descriptor Context
2-(Aminomethyl)phenol

Compound Name _ Salt form of 2-HOBA
Hydrochloride

HCI salt often referenced

Parent CAS 932-30-9 (Free Base)
under parent
Molecular Weight ~159.61 g/mol (HCI salt) Free base MW is 123.15 g/mol
pKa (Amine) ~8.63 (Predicted) Protonated at physiological pH
] Remains neutral in
pKa (Phenol) ~10.0 (Predicted) o )
acidic/neutral media
Appearance White to beige crystalline solid Hygroscopic tendency

The Salt Effect

The conversion of the free base to the hydrochloride salt protonates the primary amine (

). This introduces a permanent positive charge, significantly increasing lattice energy and
hydrophilicity. Consequently, the solubility profile shifts drastically from the lipophilic free base
towards polar protic solvents.

Solubility Landscape
The following data categorizes the solubility behavior of 2-(Aminomethyl)phenol HCI across

four distinct solvent classes. Note that while specific quantitative values (

) for the salt are rare in open literature, these classifications are derived from the validated
behavior of low-molecular-weight amine hydrochlorides and specific recrystallization protocols
for this compound.

Solvent Compatibility Table[1]
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Solvent Class

Specific
Solvent

Solubility
Rating

Estimated
Solubility

Technical
Application

Polar Protic

Water

High

> 50 mg/mL

Aqueous buffers,
biological

assays.

Polar Protic

Methanol

High

> 30 mg/mL

Synthesis
workup, primary
solvent for

recrystallization.

Polar Protic

Ethanol

Moderate

10-30 mg/mL

Recrystallization
(often requires

heating).

Polar Aprotic

DMSO

High

> 25 mg/mL

Cryopreservation
, high-conc.

stock solutions.

Polar Aprotic

DMF

Moderate

~10-20 mg/mL

Alternative stock
solvent if DMSO

is unsuitable.

Chlorinated

DCM/

Chloroform

Low

<1 mg/mL

Liquid-liquid
extraction
(compound stays
in agueous

phase).

Non-Polar

Hexane / Ether

Insoluble

Negligible

Anti-solvent for
precipitation/crys

tallization.

Mechanistic Insights

e Aqueous Media: The ionic dipole interaction between water molecules and the ammonium

chloride moiety drives rapid dissolution. The solution will be slightly acidic due to the

hydrolysis of the ammonium ion.
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Recrystallization Strategy: A common purification method involves dissolving the crude HCI
salt in hot Ethanol (or Methanol) and adding Diethyl Ether or Hexane until turbidity is
observed. This exploits the "High vs. Insoluble” differential between the alcohol and the non-
polar anti-solvent.

DMSO Stability: While soluble, care must be taken. DMSO can act as an oxidant under
harsh conditions, though 2-HOBA is generally stable. Store DMSO stocks at -20°C to
prevent degradation.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination

Use this validated workflow to determine the exact saturation point in a specific solvent system.

Preparation: Weigh approximately 50 mg of 2-(Aminomethyl)phenol HCI into a tared 4 mL
glass vial.

Solvent Addition: Add the target solvent in 100 pL increments at 25°C.
Agitation: Vortex for 30 seconds after each addition. Inspect for undissolved solids.

Sonication: If solids persist, sonicate for 5 minutes to ensure kinetic energy barriers are

overcome.
Endpoint: Record the volume (

) where the solution becomes optically clear.

Calculation:

Verification: Cool the solution to 4°C for 2 hours. If precipitation occurs, the room
temperature solubility is valid, but the solution is temperature-sensitive.

Protocol B: Recrystallization for Purification

Target Purity: >98% (HPLC)
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 Dissolution: Dissolve 1.0 g of crude 2-(Aminomethyl)phenol HCI in the minimum volume of
boiling Ethanol (~5-10 mL).

o Filtration: If insoluble particulates remain, filter the hot solution through a 0.45 um PTFE
syringe filter.

» Anti-Solvent Addition: Slowly add Diethyl Ether dropwise to the hot filtrate until a faint,
persistent cloudiness appears.

 Clarification: Add 2-3 drops of Ethanol to restore clarity.

o Crystallization: Allow the flask to cool slowly to room temperature, then place in a refrigerator
(4°C) overnight.

Collection: Filter the white crystals via vacuum filtration and wash with cold Ether.

Visualizations
Figure 1: Solubility Screening Workflow

This decision tree guides researchers through the selection of solvents for stock preparation
versus purification.
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Start: 2-(Aminomethyl)phenol HCI

Define Goal

In Vitro/In Vivo Chemical Workup

Biological Assay Purification / Synthesis

Water / PBS Solubility? Soluble in Cold EtOH?

Yes (High Solubility) No

Prepare 100mM Stock

i 2
in Water or DMSO Soluble in Hot EtOH~ Yes

Yes No (Try MeOH)

e Evaporative Crystallization

EtOH (Solvent) + Ether (Anti-solvent)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on experimental intent (Assay vs.
Purification).

Figure 2: Dissolution Mechanism & Interactions
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Visualizing the molecular interactions driving solubility in polar vs. non-polar media.

_____________________________________________________________________
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!
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Click to download full resolution via product page

Caption: Mechanistic comparison of dissolution in water (entropic gain) versus non-polar
solvents (lattice stability).

Storage and Stability

¢ Solid State: Store the HCI salt at -20°C under an inert atmosphere (Nitrogen/Argon). It is
hygroscopic; exposure to moisture can lead to deliquescence.

e Solution State:

o Agueous: Prepare fresh. The phenolic group is susceptible to oxidation over time (turning
the solution brown).

o DMSQO: Stable for months at -20°C. Avoid repeated freeze-thaw cycles.
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(Aminomethyl)phenol Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
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handling-of-2-aminomethyl-phenol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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